Cas no 24589-98-8 (4-Carbomethoxysalicylaldehyde)

4-Carbomethoxysalicylaldehyde structure
4-Carbomethoxysalicylaldehyde structure
Product Name:4-Carbomethoxysalicylaldehyde
CAS No:24589-98-8
MF:C9H8O4
MW:180.157423019409
MDL:MFCD24676812
CID:1058609
PubChem ID:14395860
Update Time:2025-04-20

4-Carbomethoxysalicylaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Carbomethoxysalicylaldehyde
    • LogP
    • Methyl 4-formyl-3-hydroxybenzoate
    • 4-(METHOXYCARBONYL)SALICYLALDEHYDE
    • EN300-314528
    • 24589-98-8
    • methyl4-formyl-3-hydroxybenzoate
    • METHYL 4-FORMYL-3-HYDOXYBENZOATE
    • Benzoic acid, 4-formyl-3-hydroxy-, methyl ester
    • OMCTZIDLDSYPOA-UHFFFAOYSA-N
    • MFCD17015455
    • ZAA58998
    • DTXSID40559789
    • 2-hydroxy-4-methoxycarbonylbenzaldehyde
    • SCHEMBL1485297
    • DA-32454
    • AKOS022640436
    • 2-hydroxy-4-methoxycarbonyl benzaldehyde
    • SY026419
    • Z1255397942
    • A929976
    • DS-11986
    • CS-0044168
    • 4-formyl-3-hydroxy-benzoic acid methyl ester
    • MDL: MFCD24676812
    • Inchi: 1S/C9H8O4/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-5,11H,1H3
    • InChI Key: OMCTZIDLDSYPOA-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=O)OC)C=CC=1C=O

Computed Properties

  • Exact Mass: 180.04224
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 324.1±27.0 °C at 760 mmHg
  • Flash Point: 132.4±17.2 °C
  • PSA: 63.6
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Carbomethoxysalicylaldehyde Security Information

4-Carbomethoxysalicylaldehyde Pricemore >>

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